Cas no 2229358-99-8 (O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine)

O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine is a specialized organic compound featuring a pyrazole core substituted with a phenyl group and a hydroxylamine moiety. Its structural configuration, particularly the presence of the hydroxylamine functional group, makes it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The compound’s reactivity allows for selective modifications, enabling applications in the synthesis of bioactive molecules. Its stability under controlled conditions and compatibility with various reaction conditions further enhance its utility in research and industrial processes. This compound is particularly relevant in medicinal chemistry for exploring novel therapeutic agents.
O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine structure
2229358-99-8 structure
Product Name:O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine
CAS No:2229358-99-8
MF:C12H15N3O
MW:217.267002344131
CID:6040800
PubChem ID:165859670
Update Time:2025-05-26

O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine
    • O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
    • EN300-1862411
    • 2229358-99-8
    • Inchi: 1S/C12H15N3O/c1-12(2,16-13)10-8-14-15-11(10)9-6-4-3-5-7-9/h3-8H,13H2,1-2H3,(H,14,15)
    • InChI Key: ZFAZFKBHYFRVBZ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C1C=NNC=1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 217.121512110g/mol
  • Monoisotopic Mass: 217.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.9Ų

O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1862411-0.05g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
0.05g
$1247.0 2023-09-18
Enamine
EN300-1862411-0.1g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
0.1g
$1307.0 2023-09-18
Enamine
EN300-1862411-0.25g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
0.25g
$1366.0 2023-09-18
Enamine
EN300-1862411-0.5g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
0.5g
$1426.0 2023-09-18
Enamine
EN300-1862411-1.0g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
1g
$1485.0 2023-05-26
Enamine
EN300-1862411-2.5g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
2.5g
$2912.0 2023-09-18
Enamine
EN300-1862411-5.0g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
5g
$4309.0 2023-05-26
Enamine
EN300-1862411-10.0g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
10g
$6390.0 2023-05-26
Enamine
EN300-1862411-1g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
1g
$1485.0 2023-09-18
Enamine
EN300-1862411-5g
O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
2229358-99-8
5g
$4309.0 2023-09-18

Additional information on O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229358-99-8)

In the realm of organic chemistry and pharmaceutical research, O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229358-99-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and hydroxylamine functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework, which includes a phenyl substituent, offers versatility in chemical modifications, making it a valuable intermediate in drug discovery and material science.

The growing demand for heterocyclic compounds like O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine is driven by their role in developing targeted therapies and small-molecule inhibitors. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often screened for bioactivity and binding affinity using advanced algorithms. Researchers frequently search for "pyrazole derivatives in medicinal chemistry" or "hydroxylamine applications in synthesis," reflecting the compound's relevance in contemporary scientific discourse.

From a synthetic perspective, CAS No. 2229358-99-8 exemplifies the convergence of scaffold diversity and functional group compatibility. Its propan-2-ylhydroxylamine moiety is particularly noteworthy, as it can participate in N-O bond formation reactions, a key step in constructing complex molecular architectures. This feature aligns with the broader interest in "green chemistry" and "sustainable synthesis," where minimizing waste and optimizing reaction efficiency are paramount. The compound's stability under various conditions also makes it a candidate for high-throughput screening platforms.

In the context of drug development, O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine has been explored for its potential to modulate enzyme activity and receptor interactions. Its phenylpyrazole segment is analogous to motifs found in several FDA-approved drugs, sparking inquiries into "structure-activity relationships (SAR)" and "lead optimization." Additionally, the compound's solubility and pharmacokinetic properties are frequently studied to assess its suitability for oral bioavailability and drug delivery systems.

Beyond pharmaceuticals, CAS No. 2229358-99-8 finds utility in agrochemical research, where its derivatives are investigated for pest control and plant growth regulation. The rise of "precision agriculture" has amplified the need for eco-friendly compounds with minimal environmental impact, positioning this molecule as a candidate for next-generation agrochemicals. Its low toxicity profile and biodegradability further enhance its appeal in this sector.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine, ensuring purity and consistency for research applications. The compound's chromatographic behavior and spectral fingerprints are well-documented, addressing common queries like "how to analyze pyrazole derivatives" or "hydroxylamine detection methods." These methodologies are critical for quality control in contract research organizations (CROs) and academic laboratories.

In summary, O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229358-99-8) represents a multifaceted compound with broad implications across life sciences and industrial chemistry. Its integration into cutting-edge research underscores the importance of molecular design and functional group interplay in addressing global challenges in health and sustainability. As scientific inquiries evolve, this compound will likely remain a focal point for innovation and discovery.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd